Cas no 86883-56-9 (3-Chloro-4-(4-chlorobutoxy)butan-2-one)

3-Chloro-4-(4-chlorobutoxy)butan-2-one structure
86883-56-9 structure
Product Name:3-Chloro-4-(4-chlorobutoxy)butan-2-one
CAS No:86883-56-9
MF:C8H14Cl2O2
MW:213.101561069489
CID:2809596
Update Time:2023-08-07

3-Chloro-4-(4-chlorobutoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(4-chlorobutoxy)butan-2-one
    • 3-Chloro-4-(4-chlorobutoxy)butan-2-one
    • Inchi: 1S/C8H14Cl2O2/c1-7(11)8(10)6-12-5-3-2-4-9/h8H,2-6H2,1H3
    • InChI Key: FQJOWWCCKVCPPM-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)COCCCCCl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 128
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3
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